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Compound of Interest

Compound Name: 2-Methylquinoline-4,6-diamine

Cat. No.: B183244 Get Quote

A comprehensive review of publicly available scientific literature and databases reveals a

significant gap in the understanding of the specific biological activities of 2-Methylquinoline-
4,6-diamine. While the broader class of quinoline derivatives has been extensively studied and

shown to possess a wide range of pharmacological properties, this particular diamine remains

largely uncharacterized in terms of its biological effects.

This technical guide addresses the current state of knowledge regarding 2-Methylquinoline-
4,6-diamine, intended for researchers, scientists, and drug development professionals. Due to

the absence of specific experimental data for the target compound, this paper will summarize

the known biological activities of structurally similar quinoline and quinolinediamine derivatives

to provide a contextual framework for potential future investigations.

Physicochemical Properties
2-Methylquinoline-4,6-diamine is a heterocyclic aromatic compound with the chemical

formula C₁₀H₁₁N₃.[1][2] It is recognized as a valuable building block in organic synthesis,

particularly in the development of novel pharmaceuticals and dyes. Its chemical structure,

featuring a quinoline core with a methyl group at the 2-position and amino groups at the 4- and

6-positions, suggests its potential for diverse chemical modifications and biological interactions.

Table 1: Physicochemical Properties of 2-Methylquinoline-4,6-diamine
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Property Value Reference

Molecular Formula C₁₀H₁₁N₃ [1]

Molecular Weight 173.21 g/mol [1]

CAS Number 5443-31-2 [1][2][3][4]

Appearance Not specified in literature

Solubility Not specified in literature

Potential Biological Activities Based on Structurally
Related Compounds
While direct evidence is lacking for 2-Methylquinoline-4,6-diamine, the biological activities of

analogous compounds offer insights into its potential therapeutic applications. The quinoline

scaffold is a well-established privileged structure in medicinal chemistry, with numerous

derivatives exhibiting significant pharmacological effects.

Anticancer Activity
Quinoline derivatives are widely recognized for their potential as anticancer agents. Research

into compounds with similar structural features, such as 2-arylquinolines and other substituted

quinolines, has demonstrated promising cytotoxic activity against various cancer cell lines. The

mechanisms of action for these related compounds often involve the inhibition of key enzymes

in cancer progression, interference with DNA replication, or induction of apoptosis. However,

without specific studies on 2-Methylquinoline-4,6-diamine, its potential in this area remains

speculative.

Antimicrobial Activity
The quinoline core is also a key component of many antibacterial and antimalarial drugs.

Derivatives of quinoline have been shown to be effective against a range of microbial

pathogens. For instance, some quinoline compounds are known to inhibit bacterial DNA

gyrase, a crucial enzyme for bacterial replication. The presence of amino groups in 2-
Methylquinoline-4,6-diamine could potentially enhance its interaction with biological targets

within microbial cells.
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Enzyme Inhibition
Derivatives of quinoline have been investigated as inhibitors of various enzymes. For example,

a study on the structurally related 2-(4-fluorophenyl)quinoline-4,6-diamine revealed its potential

to target NADH-Dehydrogenase (NDH-2), an enzyme involved in bacterial respiration. This

suggests that 2-Methylquinoline-4,6-diamine could also be explored for its enzyme inhibitory

properties.

Future Directions and Research Opportunities
The absence of biological data for 2-Methylquinoline-4,6-diamine highlights a significant

opportunity for future research. A logical first step would be to synthesize and characterize the

compound, followed by a comprehensive screening for its potential biological activities.

The following workflow outlines a potential research plan to elucidate the biological profile of 2-
Methylquinoline-4,6-diamine.
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Synthesis and Characterization

In Vitro Biological Screening

Mechanism of Action Studies

In Vivo Evaluation

Synthesis of 2-Methylquinoline-4,6-diamine

Purification and Structural Characterization (NMR, MS, etc.)

Anticancer Activity Screening (e.g., MTT assay against a panel of cancer cell lines) Antimicrobial Activity Screening (e.g., MIC determination against bacterial and fungal strains) Enzyme Inhibition Assays (e.g., Kinase, Protease panels)

Identification of Signaling Pathways (e.g., Western Blot, Reporter Assays) Target Identification and Validation (e.g., Affinity Chromatography, Molecular Docking)

Preliminary Toxicity Studies

Efficacy Studies in Animal Models (if promising in vitro activity is observed)

Click to download full resolution via product page

Figure 1. A proposed workflow for the investigation of the biological activities of 2-
Methylquinoline-4,6-diamine.

Conclusion
In conclusion, 2-Methylquinoline-4,6-diamine represents a molecule of interest with a

currently uncharted biological profile. While its structural similarity to other biologically active
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quinolines suggests potential for therapeutic applications, a comprehensive and systematic

investigation is required to validate these hypotheses. The scientific community is encouraged

to undertake studies to fill this knowledge gap, which could potentially lead to the discovery of

novel therapeutic agents. Until such data becomes available, any discussion of its biological

activities remains speculative and based on the broader understanding of the quinoline class of

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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